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Compound of Interest

Compound Name: 3-Ethyl-2-methyl-3-pentanol

Cat. No.: B1330359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a comprehensive technical overview of 3-Ethyl-2-methyl-3-pentanol,
a tertiary alcohol with the CAS number 597-05-7.[1][2] This guide consolidates key

physicochemical data, outlines a detailed experimental protocol for its synthesis via the

Grignard reaction, and discusses its toxicological and metabolic profile based on current

scientific understanding of short-chain tertiary alcohols. The information presented is intended

to serve as a foundational resource for professionals in chemical research and drug

development.

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of 3-Ethyl-2-methyl-3-
pentanol is presented in the table below. This data has been compiled from various public

databases and scientific literature.
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Property Value Source

CAS Number 597-05-7 [1][2]

Molecular Formula C₈H₁₈O [1][3]

Molecular Weight 130.23 g/mol [3]

IUPAC Name 3-Ethyl-2-methylpentan-3-ol [3]

Synonyms Diethylisopropylcarbinol

Appearance
Colorless to almost colorless

clear liquid

Boiling Point

Not explicitly available for this

isomer, but similar isomers

have boiling points in the

range of 150-160 °C.

Density

Not explicitly available for this

isomer, but estimated to be

around 0.83 g/cm³.

Solubility

Sparingly soluble in water,

soluble in organic solvents like

ether and ethanol.

Mass Spectrometry (m/z)
Top Peak: 45, 2nd Highest: 87,

3rd Highest: 101
[3]

Infrared Spectrum

Data available in the NIST

Chemistry WebBook, showing

characteristic O-H and C-H

stretching frequencies.

[4]

Synthesis of 3-Ethyl-2-methyl-3-pentanol
The most common and efficient method for the synthesis of 3-Ethyl-2-methyl-3-pentanol is
the Grignard reaction. This involves the reaction of an ethyl magnesium halide (Grignard

reagent) with 2-butanone.
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Reaction Scheme
The overall reaction is as follows:

Experimental Protocol: Grignard Synthesis
This protocol details the synthesis of 3-Ethyl-2-methyl-3-pentanol from ethyl bromide and 2-

butanone.

Materials:

Magnesium turnings

Anhydrous diethyl ether

Ethyl bromide

2-Butanone

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Standard laboratory glassware for anhydrous reactions (three-necked flask, dropping funnel,

reflux condenser)

Procedure:

Preparation of the Grignard Reagent:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and a dropping funnel, place magnesium turnings.

Add a small volume of anhydrous diethyl ether to cover the magnesium.

Add a solution of ethyl bromide in anhydrous diethyl ether dropwise from the dropping

funnel to initiate the reaction. The reaction is exothermic and should be controlled by the

rate of addition.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1330359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once the reaction has started, continue the dropwise addition of the ethyl bromide solution

to maintain a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure the

complete formation of the Grignard reagent (ethyl magnesium bromide).

Reaction with 2-Butanone:

Cool the Grignard reagent solution in an ice bath.

Add a solution of 2-butanone in anhydrous diethyl ether dropwise from the dropping

funnel. The rate of addition should be controlled to maintain a gentle reflux.

After the addition is complete, stir the reaction mixture at room temperature for 1 hour.

Work-up and Purification:

Pour the reaction mixture slowly into a beaker containing crushed ice and a saturated

aqueous solution of ammonium chloride to quench the reaction and hydrolyze the

magnesium alkoxide.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter and remove the diethyl ether by rotary evaporation.

The crude product can be purified by fractional distillation under reduced pressure.

Synthesis Workflow Diagram
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Synthesis Workflow of 3-Ethyl-2-methyl-3-pentanol

Preparation of Grignard Reagent
(Ethyl Magnesium Bromide)

Reaction with 2-Butanone

Addition of Ketone

Quenching and Hydrolysis

Addition of NH4Cl solution

Extraction and Washing

Drying and Solvent Removal

Purification by Distillation

Final Product:
3-Ethyl-2-methyl-3-pentanol
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General Metabolic Pathways of Alcohols

Primary Alcohol Secondary Alcohol Tertiary Alcohol

R-CH2OH

R-CHO
(Aldehyde)

Oxidation (ADH)

R-COOH
(Carboxylic Acid)

Oxidation (ALDH)

R2-CHOH

R2-C=O
(Ketone)

Oxidation (ADH)

R3-COH
(e.g., 3-Ethyl-2-methyl-3-pentanol)

No Oxidation at Carbinol Carbon

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Whitepaper: 3-Ethyl-2-methyl-3-pentanol
(CAS No. 597-05-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330359#cas-number-for-3-ethyl-2-methyl-3-
pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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